Cas no 2060027-75-8 (3-(Azidomethyl)-3-propylpyrrolidin-2-one)
3-(Azidomethyl)-3-propylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-318855
- 2060027-75-8
- 3-(azidomethyl)-3-propylpyrrolidin-2-one
- 3-(Azidomethyl)-3-propylpyrrolidin-2-one
-
- MDL: MFCD30476817
- Inchi: 1S/C8H14N4O/c1-2-3-8(6-11-12-9)4-5-10-7(8)13/h2-6H2,1H3,(H,10,13)
- InChI Key: GMWLGKDTLUCYRD-UHFFFAOYSA-N
- SMILES: O=C1C(CN=[N+]=[N-])(CCC)CCN1
Computed Properties
- Exact Mass: 182.11676108g/mol
- Monoisotopic Mass: 182.11676108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 43.5Ų
3-(Azidomethyl)-3-propylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-318855-0.05g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 0.05g |
$660.0 | 2023-09-05 | ||
| Enamine | EN300-318855-0.1g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 0.1g |
$691.0 | 2023-09-05 | ||
| Enamine | EN300-318855-0.25g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 0.25g |
$723.0 | 2023-09-05 | ||
| Enamine | EN300-318855-0.5g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 0.5g |
$754.0 | 2023-09-05 | ||
| Enamine | EN300-318855-1.0g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-318855-2.5g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 2.5g |
$1539.0 | 2023-09-05 | ||
| Enamine | EN300-318855-5.0g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 5.0g |
$2277.0 | 2023-02-24 | ||
| Enamine | EN300-318855-10.0g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 10.0g |
$3376.0 | 2023-02-24 | ||
| Enamine | EN300-318855-1g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 1g |
$785.0 | 2023-09-05 | ||
| Enamine | EN300-318855-5g |
3-(azidomethyl)-3-propylpyrrolidin-2-one |
2060027-75-8 | 5g |
$2277.0 | 2023-09-05 |
3-(Azidomethyl)-3-propylpyrrolidin-2-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 3-(Azidomethyl)-3-propylpyrrolidin-2-one
Research Brief on 3-(Azidomethyl)-3-propylpyrrolidin-2-one (CAS: 2060027-75-8): Recent Advances and Applications
3-(Azidomethyl)-3-propylpyrrolidin-2-one (CAS: 2060027-75-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. Recent studies have explored its utility as a versatile building block in the synthesis of bioactive molecules, particularly in the context of click chemistry and targeted drug delivery systems. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and emerging applications in the pharmaceutical industry.
The compound's azide functional group makes it an attractive candidate for bioorthogonal chemistry, enabling efficient conjugation with biomolecules such as proteins, peptides, and nucleic acids. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into a series of pyrrolidinone-based inhibitors targeting proteases involved in inflammatory diseases. The researchers utilized the compound's reactive azide group to facilitate site-specific modifications, enhancing the inhibitors' selectivity and pharmacokinetic properties. These findings underscore the potential of 3-(Azidomethyl)-3-propylpyrrolidin-2-one as a key intermediate in the design of next-generation therapeutics.
In addition to its role in drug design, recent investigations have explored the compound's utility in prodrug development. A study in ACS Chemical Biology (2024) reported the synthesis of a novel prodrug system using 3-(Azidomethyl)-3-propylpyrrolidin-2-one as a masking group for cytotoxic agents. The prodrug exhibited controlled release profiles under physiological conditions, minimizing off-target effects while maintaining therapeutic efficacy. This approach holds promise for improving the safety and efficacy of chemotherapeutic agents, particularly in oncology applications.
Further advancements in synthetic methodologies have also been reported. A 2024 publication in Organic Letters detailed a streamlined, high-yield synthesis of 3-(Azidomethyl)-3-propylpyrrolidin-2-one, addressing previous challenges in scalability and purity. The new protocol employs a one-pot cascade reaction, significantly reducing production costs and environmental impact. This development is expected to facilitate broader adoption of the compound in both academic and industrial settings.
Looking ahead, researchers are investigating the compound's potential in targeted drug delivery systems, particularly in combination with antibody-drug conjugates (ADCs) and nanoparticle-based platforms. Preliminary results from ongoing studies suggest that its azide functionality can enable precise conjugation with targeting moieties, potentially revolutionizing personalized medicine approaches. As these investigations progress, 3-(Azidomethyl)-3-propylpyrrolidin-2-one is poised to play an increasingly important role in the development of innovative therapeutic strategies.
2060027-75-8 (3-(Azidomethyl)-3-propylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)